CB-86
CB-86
CB-86 is a resorcinol-anandamide hybrid compound that acts as a partial agonist for the central cannabinoid (CB1) receptor and a neutral antagonist for the peripheral cannabinoid (CB2) receptor with Ki values of 5.6 and 7.9 nM, respectively. Its demonstrated potency is similar to that of WIN 55,212-2 (Ki = 21 and 2.1 nM for CB1 and CB2, respectively). CB-86 (1 mg/kg) exhibits antinociceptive effects in mice treated with formalin.
Brand Name:
Vulcanchem
CAS No.:
1150586-64-3
VCID:
VC0157459
InChI:
InChI=1S/C26H43NO3/c1-4-5-6-11-16-26(2,3)21-18-23(28)20-24(19-21)30-17-12-9-7-8-10-13-25(29)27-22-14-15-22/h18-20,22,28H,4-17H2,1-3H3,(H,27,29)
SMILES:
CCCCCCC(C)(C)C1=CC(=CC(=C1)OCCCCCCCC(=O)NC2CC2)O
Molecular Formula:
C26H43NO3
Molecular Weight:
417.634
CB-86
CAS No.: 1150586-64-3
Reference Standards
VCID: VC0157459
Molecular Formula: C26H43NO3
Molecular Weight: 417.634
CAS No. | 1150586-64-3 |
---|---|
Product Name | CB-86 |
Molecular Formula | C26H43NO3 |
Molecular Weight | 417.634 |
IUPAC Name | N-cyclopropyl-8-[3-hydroxy-5-(2-methyloctan-2-yl)phenoxy]octanamide |
Standard InChI | InChI=1S/C26H43NO3/c1-4-5-6-11-16-26(2,3)21-18-23(28)20-24(19-21)30-17-12-9-7-8-10-13-25(29)27-22-14-15-22/h18-20,22,28H,4-17H2,1-3H3,(H,27,29) |
Standard InChIKey | PVAOGZXUOOHSMN-UHFFFAOYSA-N |
SMILES | CCCCCCC(C)(C)C1=CC(=CC(=C1)OCCCCCCCC(=O)NC2CC2)O |
Description | CB-86 is a resorcinol-anandamide hybrid compound that acts as a partial agonist for the central cannabinoid (CB1) receptor and a neutral antagonist for the peripheral cannabinoid (CB2) receptor with Ki values of 5.6 and 7.9 nM, respectively. Its demonstrated potency is similar to that of WIN 55,212-2 (Ki = 21 and 2.1 nM for CB1 and CB2, respectively). CB-86 (1 mg/kg) exhibits antinociceptive effects in mice treated with formalin. |
Synonyms | N-cyclopropyl-8-[3-(1,1-dimethylheptyl)-5-hydroxyphenoxy]-octanamide |
Reference | 1.Brizzi, A.,Brizzi, V.,Cascio, M.G., et al. New resorcinol-anandamide /hybrids/ as potent cannabinoid receptor ligands endowed with antinociceptive activity in vivo. Journal of Medicinal Chemistry 52, 2506-2514 (2009). |
PubChem Compound | 42625202 |
Last Modified | Nov 11 2021 |
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